Cas no 189128-71-0 (Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]-)
![Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]- structure](https://www.kuujia.com/scimg/cas/189128-71-0x500.png)
189128-71-0 structure
Product name:Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]-
CAS No:189128-71-0
MF:C17H17NO4S
MW:331.38618350029
CID:1380646
Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]-
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- Inchi: 1S/C17H17NO4S/c1-2-12-7-9-13(10-8-12)16(11-18(21)22)23-15-6-4-3-5-14(15)17(19)20/h3-10,16H,2,11H2,1H3,(H,19,20)
- InChI Key: GNLBQOAYZZCHCW-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1SC(C1=CC=C(CC)C=C1)C[N+]([O-])=O
Computed Properties
- Exact Mass: 331.08791
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 510.6±50.0 °C(Predicted)
- PSA: 80.44
- pka: 3.42±0.36(Predicted)
Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]- Related Literature
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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5. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
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